Cas no 671218-26-1 (4-Formylchrysene-5-carboxylic acid)

• Product Name: 4-Formylchrysene-5-carboxylic acid
• CAS No: 671218-26-1
• MF: C₂₀H₁₂O₃
• MW: 300.307485580444
• CID: 2796907
• PubChem ID: 71368720
• Update Time: 2025-04-21

4-Formylchrysene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90791773
• DTXCID20742516
• 671218-26-1
• 4-Formylchrysene-5-carboxylic acid

• Inchi： 1S/C20H12O3/c21-11-14-6-3-5-12-8-9-16-15-7-2-1-4-13(15)10-17(20(22)23)19(16)18(12)14/h1-11H,(H,22,23)
• InChI Key： FLLLEZAOKXTGQP-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C=CC=CC2=C2C=CC3C=CC=C(C=O)C=3C2=1)=O

Computed Properties

• Exact Mass: 300.078644241Da
• Monoisotopic Mass: 300.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų